3-Methoxy-2-methyl-6-nitroaniline

• IUPAC Name: 3-methoxy-2-methyl-6-nitroaniline
• InChI: InChI=1S/C8H10N2O3/c1-5-7(13-2)4-3-6(8(5)9)10(11)12/h3-4H,9H2,1-2H3
• InChI Key: BTMNQAZCOOUZTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1N)[N+](=O)[O-])OC
• Molecular Formula: C8H10N2O3
• DSSTOX Substance ID: DTXSID50325457
• Molecular Weight: 182.18 g/mol
• CAS RN: 132873-82-6

Description

3-Methoxy-2-methyl-6-nitroaniline is a chemical compound with the empirical formula C₇H₈N₂O₃ . It is also known by its CAS number 16554-45-3 . The compound belongs to the class of nitroanilines , which are aromatic amines containing a nitro group (-NO₂) and an amino group (-NH₂) attached to an aromatic ring. The presence of the methoxy (OCH₃) and methyl (CH₃) substituents further modifies its chemical properties .

Molecular Structure Analysis

The arrangement of these functional groups significantly influences the compound’s reactivity and properties .

Scientific Research Applications

Chemical Synthesis and Reactions

• Chemical Reactions: The study by Stevens (1975) investigated the reaction of 3-methylindole with diazotised 2-methoxy-4-nitroaniline, highlighting the synthesis and isolation of specific reaction products, which could provide insights into the reactivity of similar nitroaniline derivatives (Stevens, 1975).
• Synthesis of Quinolines: Zhao et al. (2017) described the synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline from 4-methoxyaniline, indicating potential pathways for synthesizing quinoline derivatives from nitroaniline compounds (Zhao, Lei, & Guo, 2017).

Analytical Applications

• Spectrophotometric Determination: Teixeira et al. (2011) explored the use of nitroanilines as spectrophotometric reagents for the determination of ethinylestradiol, suggesting that similar nitroaniline derivatives might be applicable in analytical chemistry for the detection of various substances (Teixeira et al., 2011).

Material Science

• Fluorescent Sensors: Xie et al. (2020) developed a molecularly imprinted fluorescent sensor for the detection of 4-nitroaniline in water, showcasing the potential of nitroaniline derivatives in creating sensitive and selective detection systems for environmental monitoring (Xie et al., 2020).

Synthesis routes and methods

Procedure details

Sodium methoxide in methanol (110 mL of 25% solution, 0.49 mol, 20 equiv) was added to a stirred suspension of 3-chloro-2-methyl-6-nitrobenzenamine (4.0 g, 23.5 mmol) in methanol (250 mL) and the mixture was stirred at reflux for 18 hours. The solution was cooled, neutralized with methanolic hydrogen chloride, filtered to remove sodium chloride, and the solvent was removed under reduced pressure. The residual solid was partitioned between ethyl acetate and water. Evaporation of the ethyl acetate gave 3.7 g (86%) of 3-methoxy-2-methyl-6-nitrobenzenamine.